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Compound of Interest

Compound Name: Enterostatin

Cat. No.: B549975 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Enterostatin. As a bioactive peptide, adherence to strict disposal protocols is

crucial for ensuring laboratory safety and preventing environmental contamination. The

following guidelines are based on best practices for the management of laboratory chemical

waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle all peptide materials with

appropriate personal protective equipment (PPE). The toxicological properties of Enterostatin
have not been fully investigated, and due care should be exercised.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses or goggles.[1]

Lab Coat: A standard laboratory coat should be worn.

Engineering Controls:

Ventilation: Work in a well-ventilated area. For procedures that may generate dust or

aerosols, use a chemical fume hood.[1]
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Designated Area: Confine all handling of peptides to a designated laboratory area.[2]

Properties of Human Enterostatin
A summary of key quantitative and qualitative data for human Enterostatin is provided below

to inform safe handling and disposal procedures.

Property Value Citations

Synonyms
APGPR; Procolipase activation

peptide
[1][3]

Molecular Formula C21H36N8O6

Molecular Weight 496.57 g/mol [3]

Appearance White to off-white powder [3]

Solubility Soluble in water (0.7 mg/mL) [1][3]

Storage Store at -20°C [3]

Step-by-Step Disposal Protocol
The disposal of Enterostatin and any materials contaminated with it should be treated as

laboratory chemical waste.[4] Adherence to your institution's Environmental Health and Safety

(EHS) guidelines is mandatory.[2][5]

Step 1: Waste Segregation

All items that have come into contact with Enterostatin must be segregated from general

laboratory waste. This includes:

Unused or expired peptide (in solid or solution form).

Contaminated consumables such as pipette tips, tubes, vials, and weighing papers.[6]

Contaminated PPE, including gloves.[4]

Step 2: Containerization
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Use designated, leak-proof, and clearly labeled hazardous waste containers.[2][4]

Solid Waste: Collect solid waste in a designated container that can be securely sealed.[5]

This includes empty vials, contaminated gloves, and wipes.[4]

Liquid Waste: Collect liquid waste containing Enterostatin in a separate, leak-proof

container.[5] Never pour peptide solutions down the sink.[4][6]

Step 3: Labeling

All waste containers must be clearly and accurately labeled.[2] The label should include:

The words "Hazardous Waste".[7]

The full chemical name: "Enterostatin".[2]

List of all chemical constituents, including solvents and their approximate concentrations.[8]

The date when waste accumulation began.[6]

Step 4: Storage

Store sealed hazardous waste containers in a designated satellite accumulation area within the

laboratory.[7] This area should be secure and away from general lab traffic.

Step 5: Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and final disposal of the waste.

[2][6]

Experimental Workflow and Visualization
The following diagram illustrates the logical workflow for the proper disposal of Enterostatin
waste.
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Caption: Workflow for the proper disposal of Enterostatin waste.

Emergency Procedures
In the event of an accidental spill or exposure, follow these immediate steps:

Skin Contact: Wash the affected area immediately with soap and plenty of water.[1][6]

Eye Contact: Flush the eyes with water as a precaution.[1] If irritation persists, consult a

physician.

Inhalation: If breathed in, move the person into fresh air.[1] If not breathing, give artificial

respiration and consult a physician.[1]

Spill Response: For spills, avoid dust formation.[1] Pick up and arrange disposal without

creating dust. Sweep up and shovel the material into a suitable, closed container for

disposal.[1] Prevent product from entering drains.[1]

Disclaimer: The information provided in this document is intended as a guide and is based on

general best practices for laboratory chemical waste. It is not a substitute for institutional

protocols. Always consult with your institution's Environmental Health and Safety (EHS)

department to ensure full compliance with local, state, and federal regulations.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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